2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-3-yl)methyl]acetamide

Specification

• CAS No.: 1040656-38-9
• Molecular Formula: C17H15ClN4OS
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(pyridin-3-ylmethyl)acetamide
• Standard InChI: InChI=1S/C17H15ClN4OS/c18-13-4-1-5-14(7-13)21-17-22-15(11-24-17)8-16(23)20-10-12-3-2-6-19-9-12/h1-7,9,11H,8,10H2,(H,20,23)(H,21,22)
• Standard InChI Key: YMHXGKDHYCMQOK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)CC(=O)NCC3=CN=CC=C3
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)CC(=O)NCC3=CN=CC=C3

Introduction

The compound 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-3-yl)methyl]acetamide is a synthetic organic molecule belonging to the class of thiazole derivatives. It features a complex structure with a thiazole ring, an acetamide group, and a chlorophenyl substituent, which are significant in pharmacological activities. Despite the lack of specific information on this exact compound in the provided search results, similar compounds within the thiazole class have garnered interest in medicinal chemistry due to their potential biological activities.

Synthesis and Preparation

The synthesis of thiazole derivatives typically involves multi-step reactions. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity. Common approaches include the formation of the thiazole ring followed by the introduction of the acetamide and chlorophenyl groups.

Biological Activities and Potential Applications

Thiazole derivatives have been explored for their diverse biological activities, including anticancer and anti-inflammatory properties. The presence of a chlorophenyl group and an acetamide moiety in these compounds may contribute to their pharmacological effects by interacting with biological targets.

Research Findings and Future Directions

While specific research findings on 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-3-yl)methyl]acetamide are not available, related compounds have shown promise in medicinal chemistry. Future studies could focus on synthesizing this compound and evaluating its biological activities using in vitro and in vivo models.